Methyl 2-[[5-[2-[(5-Pyrazolyl)amino]-2-oxoethyl]-2-chlorophenyl]amino]benzoate

• Molecular Formula: C19H17ClN4O3
• Molecular Weight: 384.8 g/mol
• IUPAC Name: methyl 2-[2-chloro-5-[2-oxo-2-(1H-pyrazol-5-ylamino)ethyl]anilino]benzoate
• InChI: InChI=1S/C19H17ClN4O3/c1-27-19(26)13-4-2-3-5-15(13)22-16-10-12(6-7-14(16)20)11-18(25)23-17-8-9-21-24-17/h2-10,22H,11H2,1H3,(H2,21,23,24,25)
• InChI Key: LEYNZGJUSNRNSY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC2=C(C=CC(=C2)CC(=O)NC3=CC=NN3)Cl

Description

MFCD32220394 is a chemical compound with unique properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32220394 involves several steps, each requiring specific reaction conditions. The exact synthetic route can vary depending on the desired purity and yield of the compound. Common methods include:

Step 1: Initial reaction involving [specific reagents] under [specific conditions].

Step 2: Intermediate formation through [specific process], requiring [specific temperature and pressure].

Step 3: Final product isolation using [specific techniques], ensuring high purity and yield.

Industrial Production Methods

In an industrial setting, the production of MFCD32220394 is scaled up using optimized methods to ensure cost-effectiveness and efficiency. Techniques such as continuous flow reactors and automated synthesis are employed to maintain consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

MFCD32220394 undergoes various chemical reactions, including:

Oxidation: Reacts with oxidizing agents to form [specific products].

Reduction: Undergoes reduction in the presence of reducing agents, yielding [specific products].

Substitution: Participates in substitution reactions, where [specific groups] are replaced by [other groups].

Common Reagents and Conditions

Oxidation: Common oxidizing agents include [specific agents], with reactions typically conducted at [specific temperature and pressure].

Reduction: Reducing agents such as [specific agents] are used, often under [specific conditions].

Substitution: Reagents like [specific reagents] are employed, with reactions occurring at [specific conditions].

Major Products

The major products formed from these reactions include [specific compounds], which have their own unique properties and applications.

Scientific Research Applications

MFCD32220394 has a wide range of applications in scientific research:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Plays a role in biological studies, particularly in understanding [specific biological processes].

Medicine: Investigated for its potential therapeutic effects, including [specific medical applications].

Industry: Utilized in industrial processes for the production of [specific products].

Mechanism of Action

The mechanism by which MFCD32220394 exerts its effects involves [specific molecular targets] and pathways. It interacts with [specific proteins or enzymes], leading to [specific biological outcomes]. The detailed understanding of its mechanism is crucial for its application in therapeutic and industrial settings.

Comparison with Similar Compounds

Similar Compounds

MFCD32220394 can be compared with other compounds such as [list of similar compounds]. These compounds share some structural similarities but differ in their specific properties and applications.

Uniqueness

What sets MFCD32220394 apart is its unique [specific property], which makes it particularly useful in [specific application]. This distinct characteristic allows it to perform better in certain reactions or applications compared to its counterparts.